Cas no 2227833-71-6 ((1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol
• CAS No: 2227833-71-6
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 6507704
• PubChem ID: 165619512
• Update Time: 2025-07-25

(1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol
• EN300-1864539
• 2227833-71-6

• Inchi： 1S/C13H19NO/c14-10-12(15)13(8-4-5-9-13)11-6-2-1-3-7-11/h1-3,6-7,12,15H,4-5,8-10,14H2/t12-/m1/s1
• InChI Key： CVXDYQKRFLRBFR-GFCCVEGCSA-N
• SMILES： O[C@H](CN)C1(C2C=CC=CC=2)CCCC1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol (CAS No. 2227833-71-6)

(1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol, with the chemical formula C12H17NO, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This molecule, identified by its CAS number 2227833-71-6, belongs to a class of organic compounds that feature a cyclopentyl ring substituted with a phenyl group, linked to an ethanol moiety via an amino group. The stereochemistry of this compound, specifically the (1S) configuration, plays a crucial role in determining its interactions with biological targets.

The< strong>cyclopentyl moiety in (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol contributes to the compound's overall three-dimensional structure, which can influence its solubility, metabolic stability, and binding affinity to biological receptors. The presence of the< strong>phenyl group further enhances the molecule's complexity and potential for selective interactions. These structural features make it an attractive candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar scaffolds. Studies have indicated that molecules containing a cyclopentyl ring can exhibit a range of biological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The< strong>amino group in (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol provides a site for further functionalization, allowing chemists to modify the compound and tailor its properties for specific therapeutic applications.

One of the most compelling aspects of (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol is its potential as a lead compound for the development of new drugs. Researchers have been particularly interested in its ability to interact with various enzymes and receptors involved in pain signaling and inflammation. Preclinical studies have suggested that derivatives of this compound may offer novel mechanisms of action compared to existing therapeutic agents.

The stereochemistry of (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol is another critical factor that influences its biological activity. The (1S) configuration ensures that the molecule has a specific spatial arrangement that can be recognized by biological targets. This precise stereochemical control is essential for achieving high efficacy and minimal side effects. The development of chiral drugs has been a major focus in pharmaceutical research, and compounds like (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol exemplify this trend.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol to biological targets. These computational methods have accelerated the drug discovery process by allowing scientists to screen large libraries of compounds virtualy before conducting expensive wet-lab experiments. The integration of machine learning algorithms has further enhanced the accuracy of these predictions, making it possible to identify promising candidates more efficiently.

The synthesis of (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol presents unique challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce this compound with high purity and yield. Techniques such as asymmetric synthesis and catalytic hydrogenation have been employed to achieve the desired stereochemistry. These synthetic strategies are not only powerful tools for producing target compounds but also contribute to the broader field of organic chemistry.

The pharmacokinetic properties of (1S)-2-amino-1-(1-phenylcyclopentyl)ethan-1-ol are also of great interest. Researchers are evaluating factors such as absorption, distribution, metabolism, and excretion (ADME) to assess how well the compound might perform in vivo. Understanding these properties is crucial for predicting drug efficacy and safety profiles before moving into clinical trials. Additionally, studies on the compound's metabolic pathways can provide insights into potential side effects and interactions with other drugs.

In conclusion, (1S)-2-amino-1-(1 phenylcyclopentyl ethan 11 ol (CAS No 2227833 71 6) is a promising compound with significant potential in pharmaceutical research Its unique structural features stereochemistry and functional groups make it an attractive candidate for further exploration Derivatives of this molecule may offer novel therapeutic approaches for various diseases Computational chemistry advancements have facilitated its study while synthetic methodologies continue to improve its production These factors collectively highlight the importance of continued research into this fascinating compound